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Compound of Interest

Compound Name:
Ethyl 2-(aminomethyl)isonicotinate

hydrochloride

Cat. No.: B1519761 Get Quote

An In-Depth Technical Guide to Ethyl 2-(aminomethyl)isonicotinate hydrochloride

This guide provides a comprehensive technical overview of Ethyl 2-
(aminomethyl)isonicotinate hydrochloride, a pivotal chemical intermediate in modern

pharmaceutical and chemical research. Designed for researchers, scientists, and professionals

in drug development, this document delves into the compound's molecular characteristics,

synthesis logic, and its significant applications, grounding all claims in authoritative data.

Introduction: A Versatile Heterocyclic Building Block
Ethyl 2-(aminomethyl)isonicotinate hydrochloride (CAS No: 1189983-26-3) is the

hydrochloride salt of ethyl 2-(aminomethyl)pyridine-4-carboxylate.[1] It has emerged as a

crucial structural motif in medicinal chemistry and organic synthesis. Its architecture, featuring a

pyridine ring substituted with a reactive primary amine and an ethyl ester, makes it an

exceptionally versatile building block for creating more complex molecules.[1][2] This

compound is particularly valued as a key intermediate in the synthesis of pharmaceuticals,

most notably for agents targeting the central nervous system (CNS).[2] Researchers leverage

its dual functionality to construct libraries of novel compounds for structure-activity relationship

(SAR) studies, aiming to develop new therapeutics for neurological disorders, including

potential anticonvulsant, anxiolytic, or neuroprotective agents.[1][2]
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Molecular Structure and Physicochemical
Properties
The utility of Ethyl 2-(aminomethyl)isonicotinate hydrochloride stems directly from its

molecular structure. The isonicotinate core (a pyridine-4-carboxylate) provides a rigid scaffold,

while the aminomethyl group at the 2-position and the ethyl ester at the 4-position offer two

distinct points for chemical modification. The hydrochloride salt form enhances the compound's

stability and solubility in certain solvents.

Molecular Identity
The fundamental properties of this compound are summarized below, providing a clear

reference for experimental design and material handling.

Property Value Source(s)

Chemical Name

Ethyl 2-

(aminomethyl)isonicotinate

hydrochloride

[3]

Synonyms

ethyl 2-(aminomethyl)pyridine-

4-carboxylate hydrochloride;

ETHYL 2-

(AMINOMETHYL)ISONICOTIN

ATE HCL

[3][4]

CAS Number 1189983-26-3 [1][5]

Molecular Formula
C₉H₁₃ClN₂O₂ (or

C₉H₁₂N₂O₂·HCl)
[3][5]

Molecular Weight 216.67 g/mol [1][2][3][5]

Appearance Off-white solid [1]

Purity
Typically ≥97% to ≥99% (by

HPLC)
[1][5]

Structural Diagram
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The diagram below illustrates the core chemical structure and the connectivity of the functional

groups that are central to its reactivity and application in synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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